Cas no 2418593-67-4 (3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine)

• Product Name: 3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine
• CAS No: 2418593-67-4
• MF: C₁₂H₁₆FN₃O₅S
• MW: 333.335945129395
• CID: 5360763
• PubChem ID: 154881239
• Update Time: 2025-05-19

3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine
• Z4262506483
• 5-{[(1S)-1-(dimethylcarbamoyl)ethyl](methyl)carbamoyl}pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H16FN3O5S/c1-8(11(17)15(2)3)16(4)12(18)9-5-10(7-14-6-9)21-22(13,19)20/h5-8H,1-4H3/t8-/m0/s1
• InChI Key： DCKKQTHIUZTMDM-QMMMGPOBSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N(C)[C@@H](C)C(N(C)C)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 519
• XLogP3: 0.3
• Topological Polar Surface Area: 105

Additional information on 3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine

Comprehensive Overview of 3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine (CAS No. 2418593-67-4)

3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine (CAS No. 2418593-67-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorosulfonyloxy and dimethylamino functional groups, exhibits potential applications in drug discovery and development. Its molecular structure, which includes a pyridine ring and a carbamoyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for sulfonyloxy-containing compounds like 3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine has surged due to their role in designing targeted therapies. Researchers are particularly interested in its potential as a protease inhibitor or kinase modulator, given its ability to interact with enzymatic active sites. The compound's chiral center at the (2S)-1-(Dimethylamino)-1-oxopropan-2-yl position further enhances its selectivity, making it a valuable candidate for asymmetric synthesis.

The synthesis of CAS No. 2418593-67-4 involves multi-step organic reactions, including amide coupling and sulfonylation, which are critical for achieving high purity and yield. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its structural integrity. Given the growing interest in precision medicine, this compound's ability to serve as a molecular scaffold for personalized therapeutics aligns with current trends in healthcare innovation.

From an industrial perspective, 3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine is often discussed in the context of green chemistry and sustainable manufacturing. Companies are exploring eco-friendly solvents and catalytic methods to reduce the environmental impact of its production. This aligns with the broader push for sustainable pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of CAS No. 2418593-67-4 may exhibit anti-proliferative properties, making them candidates for oncology drug development. The fluorosulfonyloxy group, in particular, is known for its ability to enhance membrane permeability, a critical factor in drug delivery systems. This has led to increased searches for fluorinated drug candidates and sulfonate esters in academic and industrial databases.

In summary, 3-[[(2S)-1-(Dimethylamino)-1-oxopropan-2-yl]-methylcarbamoyl]-5-fluorosulfonyloxypyridine (CAS No. 2418593-67-4) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, sustainable chemistry, and targeted therapies ensures its continued prominence in scientific literature and industry discussions. As research progresses, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing pharmaceutical innovation.